3-(4-methyl-4H-1,2,4-triazol-3-ylthio)pyrazine-2-carbonitrile
Cat. No. B8732436
M. Wt: 218.24 g/mol
InChI Key: CQMXTVVTMQTULT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426358B2
Procedure details
The title compound was prepared according to Example 1 by using 4-methyl-4H-1,2,4-triazole-3-thiol (230.5 mg, 2.00 mmol), NaH (60% dispersion in mineral oil, 88 mg, 2.20 mmol), and 3-chloropyrazine-2-carbonitrile (280 mg, 2.00 mmol) in DMF and benzene (6 ml, 1/1) by stirring at room temperature under nitrogen atmosphere for 4 hr.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:6]=[N:5][N:4]=[C:3]1[SH:7].[H-].[Na+].Cl[C:11]1[C:12]([C:17]#[N:18])=[N:13][CH:14]=[CH:15][N:16]=1>CN(C=O)C.C1C=CC=CC=1>[CH3:1][N:2]1[CH:6]=[N:5][N:4]=[C:3]1[S:7][C:11]1[C:12]([C:17]#[N:18])=[N:13][CH:14]=[CH:15][N:16]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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230.5 mg
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Type
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reactant
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Smiles
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CN1C(=NN=C1)S
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Step Two
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Name
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|
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Quantity
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88 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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280 mg
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Type
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reactant
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Smiles
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ClC=1C(=NC=CN1)C#N
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Five
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring at room temperature under nitrogen atmosphere for 4 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
